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Compound of Interest

Compound Name: 12β-Hydroxyganoderenic acid B

Cat. No.: B11934365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

12β-Hydroxyganoderenic acid B, a triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum. Due to the limited availability of a complete public dataset for 12β-
Hydroxyganoderenic acid B, this guide presents representative data from closely related

ganoderic acids to illustrate the characteristic spectroscopic features of this class of

compounds. Additionally, it details a general experimental protocol for the isolation of ganoderic

acids and explores their interaction with key cellular signaling pathways.

Spectroscopic Data
The structural elucidation of ganoderic acids relies heavily on a combination of one- and two-

dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, along with Mass Spectrometry

(MS). The following tables summarize the expected spectroscopic data for a compound of this

class.

Table 1: Representative ¹H NMR Data for a Ganoderic Acid Derivative (CDCl₃, 500 MHz)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

3 3.23 dd 11.5, 4.5

7 4.70 br d 6.0

12 4.37 m

15 4.93 dd 9.5, 7.5

24 5.95 t 7.0

18-CH₃ 0.69 s

19-CH₃ 1.18 s

21-CH₃ 1.01 d 7.0

27-CH₃ 1.68 s

28-CH₃ 0.93 s

29-CH₃ 0.91 s

30-CH₃ 1.25 s

Table 2: Representative ¹³C NMR Data for a Ganoderic Acid Derivative (CDCl₃, 125 MHz)
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Position
Chemical Shift (δ,
ppm)

Position
Chemical Shift (δ,
ppm)

1 34.5 16 35.8

2 28.7 17 49.8

3 78.9 18 16.4

4 39.2 19 19.2

5 50.6 20 36.4

6 21.5 21 18.7

7 74.8 22 34.1

8 146.1 23 210.5

9 145.9 24 128.3

10 37.1 25 138.5

11 204.3 26 169.8

12 70.1 27 25.7

13 47.3 28 28.2

14 51.2 29 15.6

15 78.1 30 21.8

Table 3: Mass Spectrometry Data for 12β-Hydroxyganoderenic acid B

Parameter Value

Molecular Formula C₃₀H₄₂O₈

Molecular Weight 530.65

Ionization Mode ESI-

[M-H]⁻ 529.2805
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Experimental Protocols
The isolation and purification of 12β-Hydroxyganoderenic acid B and other ganoderic acids

from Ganoderma lucidum typically involve a multi-step chromatographic process.

General Isolation and Purification Workflow
Caption: General workflow for the isolation of ganoderic acids.

Detailed Methodologies
Extraction: The air-dried and powdered fruiting bodies of Ganoderma lucidum are

exhaustively extracted with 95% ethanol at room temperature.

Concentration and Partitioning: The ethanolic extract is concentrated under reduced

pressure to yield a crude residue. This residue is then suspended in water and partitioned

successively with ethyl acetate.

Column Chromatography: The ethyl acetate fraction, which is rich in triterpenoids, is

subjected to silica gel column chromatography. A gradient elution system, typically starting

with n-hexane and gradually increasing the polarity with ethyl acetate, is used to separate

the components into several fractions.

Fraction Analysis and Pooling: The collected fractions are monitored by Thin-Layer

Chromatography (TLC). Fractions with similar TLC profiles are pooled together.

Further Purification: The pooled fractions are further purified using Sephadex LH-20 column

chromatography with methanol as the eluent to remove pigments and other impurities.

Final Purification by HPLC: The final purification is achieved by preparative High-

Performance Liquid Chromatography (HPLC) on a reversed-phase C18 column, using a

gradient of acetonitrile and water as the mobile phase, to yield the pure 12β-
Hydroxyganoderenic acid B.

Biological Activity and Signaling Pathways
Ganoderic acids, as a class of compounds, have been reported to exhibit a range of biological

activities, including anti-inflammatory and anti-cancer effects. A key mechanism underlying
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these activities is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

NF-κB Signaling Pathway Inhibition by Ganoderic Acids
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at: [https://www.benchchem.com/product/b11934365#spectroscopic-data-of-12-
hydroxyganoderenic-acid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b11934365#spectroscopic-data-of-12-hydroxyganoderenic-acid-b
https://www.benchchem.com/product/b11934365#spectroscopic-data-of-12-hydroxyganoderenic-acid-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11934365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

